Zinc stearate Zinc stearate Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic.
Brand Name: Vulcanchem
CAS No.: 557-05-1
VCID: VC0148108
InChI: InChI=1S/C18H36O2.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);/q;+2
SMILES: CCCCCCCCCCCCCCCCCC(=O)O.[Zn+2]
Molecular Formula: C36H70O4Zn
Zn(C18H35O2)2
C36H70O4Zn
Molecular Weight: 632.3 g/mol

Zinc stearate

CAS No.: 557-05-1

Reference Standards

VCID: VC0148108

Molecular Formula: C36H70O4Zn
Zn(C18H35O2)2
C36H70O4Zn

Molecular Weight: 632.3 g/mol

Zinc stearate - 557-05-1

CAS No. 557-05-1
Product Name Zinc stearate
Molecular Formula C36H70O4Zn
Zn(C18H35O2)2
C36H70O4Zn
Molecular Weight 632.3 g/mol
IUPAC Name zinc;octadecanoic acid
Standard InChI InChI=1S/C18H36O2.Zn/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2-17H2,1H3,(H,19,20);/q;+2
Standard InChIKey XOOUIPVCVHRTMJ-UHFFFAOYSA-L
SMILES CCCCCCCCCCCCCCCCCC(=O)O.[Zn+2]
Canonical SMILES CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Zn+2]
Colorform White powder free from gritiness
Fine, soft, bulky powde
Density 1.1 (NIOSH, 2016)
1.095 g/cu cm
1.1 g/cm³
1.10
Flash Point 530 °F (NIOSH, 2016)
530 °F Open Cup
277 °C o.c.
530°F (open cup)
(oc) 530°F
Melting Point 266 °F (NIOSH, 2016)
130 °C
266°F
Physical Description Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic.
DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals, WetSolid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid
WHITE FINE SOFT POWDER.
Soft, white powder with a slight, characteristic odor.
Description Zinc stearate is a white, hydrophobic powder with a slight, characteristic odor. Mp: 130°C. Density: 1.1 g cm-3. Insoluble in water, ethyl alcohol and diethyl ether. Soluble in acids. Non-toxic. In technical grades, the percentage of zinc may vary according to the intended use. Products with less than the theoretical amount of zinc are more acidic.
Solubility Insoluble (NIOSH, 2016)
Soluble in benzene; insoluble in water, alcohol and ether
Soluble in acids and common solvents when hot
Solubility in water: none
Insoluble
Synonyms aluminum monostearate
aluminum tristearate
ammonium stearate
calcium stearate
magnesium stearate
octadecanoic acid
sodium stearate
stearic acid
zinc stearate
Vapor Pressure 0 mm Hg (approx) (NIOSH, 2016)
0 mmHg (approx)
PubChem Compound 22630278
Last Modified Nov 11 2021
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